Cas no 2229532-29-8 (3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine
• CAS No: 2229532-29-8
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 5856761
• PubChem ID: 165632707
• Update Time: 2025-05-22

3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine
• 2229532-29-8
• EN300-1946763

• Inchi： 1S/C8H9F3N2/c9-7(10)6(4-12)5-2-1-3-13-8(5)11/h1-3,6-7H,4,12H2
• InChI Key： LXRPOIJSWLDNJW-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=NC=CC=1)F)CN)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine

3,3-Difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine

The compound 3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine (CAS No. 2229532-29-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a fluorinated pyridine ring with a fluoro-substituted propane amine backbone. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine, paving the way for its exploration in drug discovery and development. The molecule's structure allows for diverse interactions with biological targets, making it a promising candidate for targeting various diseases. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative disorders and cardiovascular diseases.

One of the most notable aspects of 3,3-difluoro-2-(2-fluoropyridin-3-yl)propan-1-amine is its ability to modulate cellular signaling pathways. Research conducted in 2023 revealed that this compound can inhibit key enzymes involved in inflammation and oxidative stress, thereby offering therapeutic benefits in chronic inflammatory conditions. Furthermore, its fluorinated pyridine moiety enhances its bioavailability and stability, making it an attractive option for drug delivery systems.

In the agrochemical sector, 3,3-difluoro-2-(2-fluoropyridin-3-yL)propan-amine has shown promise as a potential pesticide or herbicide. Its ability to target specific plant pathogens without causing significant harm to non-target species makes it a sustainable alternative to conventional chemicals. Recent field trials have demonstrated its efficacy in controlling fungal infections in crops, highlighting its potential for large-scale agricultural applications.

The environmental impact of 3,3-difluoro...